Cas no 4215-80-9 (Triphenylsilylamine)

• Product Name: Triphenylsilylamine
• CAS No: 4215-80-9
• MF: C₁₈H₁₇NSi
• MW: 275.419785261154
• MDL: MFCD00042816
• CID: 825845
• PubChem ID: 77890
• Update Time: 2025-07-19

Triphenylsilylamine Chemical and Physical Properties

Names and Identifiers

• AMINOTRIPHENYLSILANE
• 1,1,1-Triphenylsilylamine
• Triphenylsilylamine
• [amino(diphenyl)silyl]benzene
• TRIPHENYLAMINOSILANE
• 1,1,1-triphenylsilanamine
• TPSA
• Triphenylsilanamine
• triphenyl-silylamine
• tri-Si-phenyl-silanylamine
• SCHEMBL49539
• NS00048991
• C18H17NSi
• EINECS 224-147-7
• DTXSID50194983
• Silanamine, 1,1,1-triphenyl-
• MFCD00042816
• Triphenylsilylamine, 97%
• 1,1,1-Triphenylsilanamine; 1,1,1-Triphenylsilylamine; Aminotriphenylsilane
• CS-0452426
• F18160
• AKOS015889232
• 4215-80-9

• MDL： MFCD00042816
• Inchi： 1S/C18H17NSi/c19-20(16-10-4-1-5-11-16,17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15H,19H2
• InChI Key： GLQOALGKMKUSBF-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 275.11300
• Monoisotopic Mass: 275.113026081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Color/Form: Colorless crystal
• Density: 1.1±0.1 g/cm3
• Melting Point: 60-62 °C(lit.)
• Boiling Point: 366.5±15.0 °C at 760 mmHg
• Flash Point: 175.5±20.4 °C
• PSA: 26.02000
• LogP: 2.31250
• Solubility: Not determined
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Triphenylsilylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• TSCA：No
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Triphenylsilylamine

Triphenylsilylamine (CAS No. 4215-80-9): Applications and Recent Advances in Chemical Biology and Medicine

Triphenylsilylamine, with the chemical formula C₁₈H₁₅N and CAS number 4215-80-9, is a significant compound in the realm of organic synthesis and has garnered considerable attention due to its unique structural and electronic properties. This organosilicon compound, characterized by a silyl group attached to an amine functionality, exhibits a range of intriguing chemical behaviors that make it invaluable in various applications, particularly in the fields of pharmaceuticals, materials science, and chemical biology.

The molecular structure of Triphenylsilylamine consists of a central silicon atom bonded to three phenyl groups and one amine group. This configuration imparts exceptional stability to the compound while also allowing for versatile functionalization. The presence of the silyl group enhances its reactivity in nucleophilic substitution reactions, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the amine functionality provides a site for further chemical modifications, enabling the development of novel derivatives with tailored properties.

In recent years, Triphenylsilylamine has found applications in the development of advanced materials, particularly organic semiconductors and light-emitting diodes (OLEDs). The compound's ability to facilitate charge transport and its stability under various conditions have made it a popular choice for use in electronic devices. Furthermore, its luminescent properties have been explored in the design of fluorescent probes for biological imaging, offering researchers a powerful tool for studying cellular processes at the molecular level.

One of the most compelling aspects of Triphenylsilylamine is its role in pharmaceutical research. The compound's unique reactivity has been leveraged in the synthesis of bioactive molecules, including potential drug candidates. For instance, researchers have utilized Triphenylsilylamine as a precursor in the development of small-molecule inhibitors targeting various disease pathways. Its ability to undergo selective transformations has allowed for the creation of complex scaffolds that mimic natural bioactive compounds, thereby facilitating drug discovery efforts.

Recent studies have also highlighted the potential of Triphenylsilylamine in medicinal chemistry. A notable example involves its use in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. By incorporating Triphenylsilylamine into drug-like molecules, scientists have been able to enhance binding affinity and improve pharmacokinetic profiles. These advancements underscore the compound's importance as a building block in rational drug design.

Beyond pharmaceutical applications, Triphenylsilylamine has been explored in chemical biology for its ability to interact with biological systems. Researchers have developed derivatives of this compound that serve as probes for studying protein-protein interactions and enzyme mechanisms. The compound's stability and reactivity make it an ideal candidate for designing tools that can modulate biological pathways with high precision. Such applications hold promise for understanding disease mechanisms and developing targeted therapeutic strategies.

The versatility of Triphenylsilylamine is further demonstrated by its use in synthetic chemistry as a protecting group for amines. This function is crucial in multi-step syntheses where protecting groups are employed to prevent unwanted side reactions. The ability to selectively remove these protecting groups under mild conditions enhances synthetic efficiency and allows for more complex molecule constructions.

In conclusion, Triphenylsilylamine (CAS No. 4215-80-9) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features enable its use as an intermediate in organic synthesis, a component in advanced materials, and a tool in pharmaceutical research and chemical biology. As research continues to uncover new possibilities for this versatile molecule, its significance is expected to grow even further.